Cas no 541-46-8 (Isovaleramide)

Isovaleramide Properties

Names and Identifiers

• 3-Methylbutanamide
• ISOVALERAMIDE
• 3-methylbutaneamide
• 3-methylbutylamide
• 3-Methylbutyramide
• Butanamide,3-methyl
• dimethyl propionamide
• dimethyl propionic acid amide
• Isopentanamide
• Isovaleric acid amide
• Isovaleric amide
• NPS 1776
• Butanamide, 3-methyl-
• beta-Methylbutyramide
• Isovaleramide [USAN]
• NFS1776
• .beta.-Methylbutyramide
• 9CP4KB634M
• SANOUVWGPVYVAV-UHFFFAOYSA-N
• Isovaleramide (USAN)
• HMS3652O16
• HMS3264B03
• NPS-1
• ISOVALERAMIDE [MI]
• SCHEMBL9641
• AB01563345_02
• NSC-760408
• Z33546511
• NFS-1776
• J-512895
• Q6086595
• NSC402555
• NSC-402555
• s4116
• MFCD00014807
• BDBM50224817
• FT-0627531
• BRN 1740789
• HY-B1229
• BCP05941
• C75541
• D04637
• A870532
• CHEMBL171066
• TRIMETHYLENEDI(THIOTOSYLATE)
• 541-46-8
• CCG-213627
• AKOS008937702
• UNII-9CP4KB634M
• CS-4876
• NSC 402555
• NPS-1776
• EN300-1232898
• NSC760408
• Pharmakon1600-01506177
• HMS3885H05
• DTXSID3060249
• F1995-0350
• AS-14001
• NS00032973
• SW220069-1
• AB01563345_01
• EINECS 208-781-1
• 2-Methylbutyramide
• 3-Methyl-butanamide
• CHEBI:229314
• BRD-K90069354-001-04-5
• DB-357220
• BRD-K90069354-001-03-7
• DTXCID7041596
• BRD-K90069354-001-01-1
• BRD-K90069354-001-02-9
• +Expand

• MDL： MFCD00014807
• InChIKey： SANOUVWGPVYVAV-UHFFFAOYSA-N
• Inchi： 1S/C5H11NO/c1-4(2)3-5(6)7/h4H,3H2,1-2H3,(H2,6,7)
• SMILES： O=C(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H]
• BRN： 1740789

Computed Properties

• Exact Mass: 101.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 101.084064
• Heavy Atom Count: 7
• Complexity: 68.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• LogP: 1.21810
• PSA: 43.09000
• Merck: 14,5230
• Refractive Index: 1.4367 (estimate)
• Boiling Point: 232°C at 760 mmHg
• Melting Point: 135 °C
• Flash Point: 232°C
• Color/Form: Not determined
• Solubility: Soluble in water \ ethanol \ ether, easily soluble in petroleum ether
• Density: 0.965

Isovaleramide Security Information

• RTECS：EJ3650000
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Signal Word：Warning
• TSCA：Yes

Isovaleramide Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%